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Compound of Interest

Compound Name: 5-Hydroxy-4-oxonorvaline

Cat. No.: B14161657

Essential Safety and Handling Guide for 5-Hydroxy-
4-oxonorvaline

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Hydroxy-4-oxonorvaline is not readily
available in the public domain. The following guidance is synthesized from established
principles of laboratory safety, information on its basic chemical properties, and safety data for
structurally related compounds. It is imperative to conduct a thorough risk assessment prior to
handling this compound and to consult with your institution's environmental health and safety
department. This substance is intended for research use only.[1]

Hazard Identification and Personal Protective Equipment
(PPE)

5-Hydroxy-4-oxonorvaline is an antifungal antibiotic that inhibits protein biosynthesis.[1] While
specific toxicity data is limited, it should be handled with care as a potentially hazardous
substance. A multi-layered approach to PPE is mandatory to minimize exposure risk.

Table 1: Required Personal Protective Equipment (PPE)
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety goggles and face shield

Goggles must provide a
complete seal around the
eyes. A face shield is required
when there is a significant risk

of splashing.

Hands

Chemical-resistant gloves

Nitrile gloves are generally
suitable for incidental contact.
For prolonged handling or
direct immersion, consult the
glove manufacturer's
compatibility chart. Always
inspect gloves for tears or

punctures before use.

Body

Laboratory coat or chemical-

resistant apron

A fully buttoned lab coat is the
minimum requirement. A
chemical-resistant apron
should be worn over the lab
coat when handling larger
quantities or when there is a

significant splash risk.

Respiratory

NIOSH-approved respirator

A respirator may be required if
handling the solid form outside
of a certified chemical fume
hood, or if aerosolization is
possible. The type of respirator
will depend on the specific risk

assessment.

Source: Synthesized from general chemical handling guidelines.[2][3][4]

Safe Handling and Operational Plan
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Adherence to a strict operational protocol is crucial for preventing accidents and ensuring a
safe laboratory environment.

Engineering Controls:

» All work with solid 5-Hydroxy-4-oxonorvaline should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

o Ensure a safety shower and eyewash station are readily accessible.

Procedural Steps for Handling:

e Preparation:
o Designate a specific area for handling 5-Hydroxy-4-oxonorvaline.
o Assemble all necessary equipment and PPE before starting work.
o Ensure the chemical fume hood is functioning correctly.

e Handling:

[e]

Wear the appropriate PPE as outlined in Table 1.

o

Avoid creating dust when handling the solid material.

[¢]

If preparing solutions, add the solid to the solvent slowly.

[e]

Keep containers tightly closed when not in use.
e Post-Handling:
o Decontaminate all surfaces and equipment after use.

o Remove and dispose of gloves and any other contaminated disposable PPE as hazardous
waste.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.
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Spill Response:

In case of a spill, evacuate the immediate area and alert others.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., sand,
vermiculite).

Collect the absorbed material into a sealed, labeled container for proper disposal.

Ventilate the area and decontaminate the spill site.

Disposal Plan

Proper disposal of 5-Hydroxy-4-oxonorvaline and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Management Workflow:

Segregation: All waste contaminated with 5-Hydroxy-4-oxonorvaline, including unused
product, contaminated PPE, and spill cleanup materials, must be segregated as hazardous
chemical waste.

Containment: Collect all solid and liquid waste in separate, clearly labeled, and sealed
containers. Do not mix with other waste streams.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name ("5-
Hydroxy-4-oxonorvaline"), and any known hazard characteristics.

Storage: Store waste containers in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

Disposal: Arrange for pickup and disposal by your institution's licensed hazardous waste
management provider. Follow all local, state, and federal regulations for hazardous waste
disposal.

Chemical and Physical Properties

Table 2: Physical and Chemical Properties of 5-Hydroxy-4-oxonorvaline
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Property Value
Molecular Formula C5H9NO4
Molecular Weight 147.13 g/mol
CAS Number 26911-39-7

Note: Further physical properties such as melting point, boiling point, and solubility are not well-

documented in publicly available sources.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 5-Hydroxy-4-

oxonorvaline, from initial preparation to final disposal.

Preparation
- Assemble PPE & Equipment
- Verify Fume Hood Operation

Proceed with caution

Handling in Fume Hood
- Wear Full PPE
- Avoid Dust/Aerosol Generation

Post-Handling
- Decontaminate Surfaces
- Remove PPE Correctly

Generate waste / Collect waste

Task complete If spill occurs

Spill Response
- Evacuate & Alert
- Contain & Clean Up

Waste Disposal
- Segregate Hazardous Waste
- Label & Store Securely

If exposure occurs

Exposure Response
- Skin: Wash with water

- Eyes: Flush with water
- Inhalation: Move to fresh air
- Seek Medical Attention

Click to download full resolution via product page
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Caption: Workflow for the safe handling and disposal of 5-Hydroxy-4-oxonorvaline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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